Cas no 84711-20-6 (IFOSFAMIDE)

IFOSFAMIDE structure
IFOSFAMIDE structure
Product name:IFOSFAMIDE
CAS No:84711-20-6
MF:C7H15Cl2N2O2P
MW:261.085960626602
CID:989613

IFOSFAMIDE Chemical and Physical Properties

Names and Identifiers

    • IFOSFAMIDE
    • Inchi: 1S/C7H15Cl2N2O2P/c8-2-4-10-14(12)11(6-3-9)5-1-7-13-14/h1-7H2,(H,10,12)
    • InChI Key: HOMGKSMUEGBAAB-UHFFFAOYSA-N
    • SMILES: ClC([H])([H])C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])OP1(N([H])C([H])([H])C([H])([H])Cl)=O

Computed Properties

  • Exact Mass: 260.02482
  • Monoisotopic Mass: 260.02482
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 0.9

Experimental Properties

  • Melting Point: 39-41 deg C
  • PSA: 51.38000
  • LogP: 2.21280

IFOSFAMIDE Related Literature

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